Cas no 1261910-14-8 (2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic Acid)

2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid is a specialized aromatic carboxylic acid derivative featuring a chloro-substituted phenyl ring and a methoxycarbonyl functional group. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for further derivatization at both the carboxylic acid and ester moieties. Its rigid aromatic backbone enhances stability, while the electron-withdrawing chloro and ester groups influence reactivity in electrophilic substitution or nucleophilic addition reactions. This intermediate is particularly valuable in pharmaceutical and agrochemical research, where it may serve as a precursor for bioactive molecules. The methyl substituent on the benzoic acid ring further modulates steric and electronic properties, offering tailored reactivity for targeted synthetic applications.

2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic Acid structure

1261910-14-8 structure

Product Name:2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic Acid

CAS No:1261910-14-8

MF:C₁₆H₁₃ClO₄

MW:304.725023984909

MDL:MFCD18322677

CID:1219115

PubChem ID:53228496

Update Time:2025-06-07

2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-chloro-3-methoxycarbonylphenyl)-5-methylbenzoic Acid
- MFCD18322677
- DTXSID40692029
- 1261910-14-8
- 4'-Chloro-3'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%
- MDL： MFCD18322677
- Inchi： 1S/C16H13ClO4/c1-9-3-5-11(12(7-9)15(18)19)10-4-6-14(17)13(8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
- InChI Key： LDRQOTHSBLGZEN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 304.0502366g/mol
Monoisotopic Mass: 304.0502366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329954-5 g	2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .	1261910-14-8	95%	5g	€1159.00	2023-04-26
abcr	AB329954-5g	2-(4-Chloro-3-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%; .	1261910-14-8	95%	5g	€1159.00	2024-06-08